Cas no 1695093-43-6 (3-Bromo-5-methyl-N-(2,2,2-trifluoroethyl)aniline)

• Product Name: 3-Bromo-5-methyl-N-(2,2,2-trifluoroethyl)aniline
• CAS No: 1695093-43-6
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5692771
• PubChem ID: 107583138
• Update Time: 2023-10-13

3-Bromo-5-methyl-N-(2,2,2-trifluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• EN300-1077829
• 1695093-43-6
• 3-Bromo-5-methyl-N-(2,2,2-trifluoroethyl)aniline
• Benzenamine, 3-bromo-5-methyl-N-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C9H9BrF3N/c1-6-2-7(10)4-8(3-6)14-5-9(11,12)13/h2-4,14H,5H2,1H3
• InChI Key： BZZVAYPGBUVEIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)NCC(F)(F)F

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.538±0.06 g/cm3(Predicted)
• Boiling Point: 266.5±40.0 °C(Predicted)
• pka: 0.39±0.50(Predicted)